2-cyclohexyl-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C22H26FN5O2/c23-19-9-5-4-8-17(19)14-27-15-25-21-18(22(27)30)13-26-28(21)11-10-24-20(29)12-16-6-2-1-3-7-16/h4-5,8-9,13,15-16H,1-3,6-7,10-12,14H2,(H,24,29)
• InChI Key: QXTUOWHOFNIQCK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4F
• Molecular Formula: C22H26FN5O2
• Molecular Weight: 411.5 g/mol
• CAS No.: 921889-83-0

Description

The compound is a complex organic molecule that includes several functional groups and structural features, such as a cyclohexyl group, a fluorobenzyl group, an acetamide group, and a pyrazolo[3,4-d]pyrimidin-1-yl group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, given the presence of several different functional groups and a heterocyclic ring. The fluorobenzyl group could introduce interesting electronic properties, while the cyclohexyl group could influence the compound’s conformation and stereochemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and electronic properties.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Coordination Complexes Construction

Research involving pyrazole-acetamide derivatives has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These studies emphasize the role of hydrogen bonding in the self-assembly process of these complexes. The investigation into their solid-state structure through single crystal X-ray crystallography reveals their potential in forming supramolecular architectures. Moreover, these complexes and their ligands have shown significant antioxidant activity, suggesting their usefulness in studying oxidative stress-related processes and diseases (Chkirate et al., 2019).

Heterocyclic Compounds Synthesis and Insecticidal Activity

Innovative Heterocycles Synthesis

Another area of interest is the synthesis of various heterocycles, such as pyrrole, pyridine, and pyrazolo[1,5-a]pyrimidines, using related acetamide precursors. These compounds have been evaluated for their insecticidal potential against specific pests, indicating their applications in agricultural research and pest management strategies (Fadda et al., 2017).

Anticancer Activity

Anti-Lung Cancer Activity

Research on fluoro-substituted compounds, closely related to the chemical structure , has been conducted to explore their potential in treating cancer. These studies have demonstrated that certain compounds exhibit anticancer activity against lung cancer cell lines at low concentrations, suggesting a promising avenue for the development of new anticancer drugs (Hammam et al., 2005).